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Compound of Interest

Compound Name: Hexabromobenzene-13C6

Cat. No.: B15582477 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Hexabromobenzene-13C6, including detailed operational and disposal plans to

foster a secure research environment.

Essential Safety Information
Hexabromobenzene-13C6 is a halogenated aromatic compound that requires careful handling

due to its potential health hazards. It is harmful if swallowed, inhaled, or in contact with skin,

and causes skin and serious eye irritation.[1][2][3] Adherence to strict safety protocols is crucial

to minimize exposure and ensure a safe working environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Hexabromobenzene is provided in

the table below. This information is critical for safe handling and storage.
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Property Value

Appearance
White crystalline powder or monoclinic

needles[1][4][5][6]

Molecular Formula C₆Br₆[5][6][7]

Molecular Weight 551.49 g/mol [1][5][6][7]

Melting Point >300 °C[4][7]

Boiling Point 417.5 °C at 760 mmHg[4]

Flash Point 199.6 °C[4]

Solubility
Insoluble in water.[1][5] Soluble in chloroform,

ethanol, ether, and benzene.[4][5]

Purity 98%[6]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense

against exposure to Hexabromobenzene-13C6. The following table outlines the required PPE

for handling this compound.
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Body Part Required PPE Specifications

Respiratory NIOSH-approved respirator

For situations with inadequate

ventilation or potential for

dust/aerosol formation, a full-

facepiece respirator with

cartridges for organic vapors

and particulates is

recommended.[8][9]

Eyes and Face
Chemical safety goggles and

face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn in addition to goggles

when there is a splash hazard.

[9][10][11]

Hands Chemical-resistant gloves

Viton or Silver Shield gloves

are recommended for their

high resistance to aromatic

and chlorinated solvents.[10]

Nitrile gloves may be suitable

for incidental contact but

should be changed

immediately upon

contamination.[10]

Body
Laboratory coat and/or

chemical-resistant apron

A fully buttoned lab coat

should be worn at all times.

For tasks with a higher risk of

splashing, a chemical-resistant

apron is necessary.[11][12]

Feet Closed-toe shoes
Shoes should be made of a

non-porous material.[11]

Operational Plan: Step-by-Step Handling Procedure
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Follow these steps to ensure the safe handling of Hexabromobenzene-13C6 in a laboratory

setting.

Preparation:

Ensure the work area is in a well-ventilated chemical fume hood.[2][3]

Gather all necessary materials, including Hexabromobenzene-13C6, solvents, and

reaction vessels, inside the fume hood.

Don all required PPE as outlined in the table above.

Weighing and Transfer:

Handle Hexabromobenzene-13C6 as a powder. Minimize the creation of dust.

Use a microbalance within the fume hood for accurate weighing.

Employ a spatula for transferring the solid. Avoid pouring the powder directly.

If preparing a solution, add the solvent to the vessel containing the pre-weighed

Hexabromobenzene-13C6 slowly to avoid splashing. The 13C6-labeled product may also

be available as a solution in toluene.[13][14]

During the Experiment:

Keep the container of Hexabromobenzene-13C6 tightly closed when not in use.[2][3]

Continuously monitor the experiment for any signs of spills or leaks.

Avoid contact with skin and eyes.[2][3] In case of accidental contact, follow the first aid

measures outlined below.

Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with

Hexabromobenzene-13C6 using an appropriate solvent and cleaning agent.
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Properly label and store any unused Hexabromobenzene-13C6 in a cool, dry, and well-

ventilated area away from incompatible substances.[3]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention.[3]

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[2][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[2][3]

Disposal Plan
Proper disposal of Hexabromobenzene-13C6 and associated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation:

Collect all waste contaminated with Hexabromobenzene-13C6, including unused product,

empty containers, contaminated PPE, and cleaning materials, in a designated and clearly

labeled hazardous waste container.

Waste Container:
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Use a container that is compatible with halogenated organic compounds.

The container must be kept tightly closed and stored in a designated hazardous waste

accumulation area.

Disposal Method:

Hexabromobenzene waste should be disposed of through a licensed chemical waste

disposal company.[2]

Controlled incineration with flue gas scrubbing is a possible disposal method.[2]

Consult with your institution's environmental health and safety (EHS) office for specific

disposal procedures and to ensure compliance with all local, state, and federal

regulations.[15]

Experimental Workflow
The following diagram illustrates the key steps for the safe handling and disposal of

Hexabromobenzene-13C6.
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1. Preparation
- Work in fume hood
- Gather materials

- Don PPE

2. Weighing & Transfer
- Minimize dust
- Use spatula

- Add solvent slowly

3. Experimentation
- Keep container closed

- Monitor for spills

4. Post-Experiment
- Decontaminate area

- Store unused chemical

5. Waste Segregation
- Collect all contaminated materials
- Use designated waste container

6. Disposal
- Contact EHS office

- Arrange for professional disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Hexabromobenzene-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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